1-Propanethiol
1-Propanethiol
Propyl mercaptan is a volatile sulfur compound that is reported to occur in onion, potato and wine.
1-Propanethiol (1-PP) is an alkyl mercaptan, which can be used as a self-assembled monolayer (SAM) on a variety of nanoparticles. The propyl species and sulfur elements can be formed due to the presence of a carbon-sulfur (C-S) bond in 1-PP.
1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products.
Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.
Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite.
1-Propanethiol (1-PP) is an alkyl mercaptan, which can be used as a self-assembled monolayer (SAM) on a variety of nanoparticles. The propyl species and sulfur elements can be formed due to the presence of a carbon-sulfur (C-S) bond in 1-PP.
1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products.
Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.
Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
107-03-9
VCID:
VC21077423
InChI:
InChI=1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3
SMILES:
CCCS
Molecular Formula:
C3H8S
CH3(CH2)2SH
C3H8S
CH3(CH2)2SH
C3H8S
Molecular Weight:
76.16 g/mol
1-Propanethiol
CAS No.: 107-03-9
Cat. No.: VC21077423
Molecular Formula: C3H8S
CH3(CH2)2SH
C3H8S
Molecular Weight: 76.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propyl mercaptan is a volatile sulfur compound that is reported to occur in onion, potato and wine. 1-Propanethiol (1-PP) is an alkyl mercaptan, which can be used as a self-assembled monolayer (SAM) on a variety of nanoparticles. The propyl species and sulfur elements can be formed due to the presence of a carbon-sulfur (C-S) bond in 1-PP. 1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products. Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide. Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite. |
|---|---|
| CAS No. | 107-03-9 |
| Molecular Formula | C3H8S CH3(CH2)2SH C3H8S |
| Molecular Weight | 76.16 g/mol |
| IUPAC Name | propane-1-thiol |
| Standard InChI | InChI=1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3 |
| Standard InChI Key | SUVIGLJNEAMWEG-UHFFFAOYSA-N |
| SMILES | CCCS |
| Canonical SMILES | CCCS |
| Boiling Point | 153 °F at 760 mm Hg (USCG, 1999) 67.8 °C 68 °C 153°F |
| Colorform | COLORLESS, MOBILE LIQUID Colorless liquid |
| Flash Point | 5 °F (USCG, 1999) -5 °F; -20.5 °C -20 °C -5°F |
| Melting Point | -171 °F (USCG, 1999) -113.3 °C Mp -113.3 ° -113.3°C -113 °C -172°F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator